Cas no 1806732-31-9 (2-(Bromomethyl)-6-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine)

2-(Bromomethyl)-6-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine is a versatile brominated pyridine derivative with a trifluoromethoxy substituent, offering unique reactivity for synthetic applications. The bromomethyl group provides a reactive site for nucleophilic substitution, enabling further functionalization, while the hydroxyl and methoxy groups enhance its utility in heterocyclic chemistry. The trifluoromethoxy moiety contributes to increased lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. This compound is particularly useful as an intermediate in the synthesis of complex molecules, where its distinct substitution pattern allows for selective modifications. Its well-defined structure ensures consistency in downstream applications, supporting precision in medicinal and material science development.

2-(Bromomethyl)-6-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine structure

1806732-31-9 structure

Product Name:2-(Bromomethyl)-6-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine

CAS No:1806732-31-9

MF:C₈H₇BrF₃NO₃

MW:302.045292139053

CID:4830072

Update Time:2025-08-04

2-(Bromomethyl)-6-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Bromomethyl)-6-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine
- Inchi： 1S/C8H7BrF3NO3/c1-15-7-4(3-9)13-6(14)2-5(7)16-8(10,11)12/h2H,3H2,1H3,(H,13,14)
- InChI Key： DMYHWOFCNNTAFM-UHFFFAOYSA-N
- SMILES： BrCC1=C(C(=CC(N1)=O)OC(F)(F)F)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 362
XLogP3: 1.4
Topological Polar Surface Area: 47.6

2-(Bromomethyl)-6-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029098042-1g	2-(Bromomethyl)-6-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine	1806732-31-9	97%	1g	$1,460.20	2022-03-31

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Additional information on 2-(Bromomethyl)-6-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine

Recent Advances in the Study of 2-(Bromomethyl)-6-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine (CAS: 1806732-31-9)

The compound 2-(Bromomethyl)-6-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine (CAS: 1806732-31-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique trifluoromethoxy and bromomethyl functional groups, has shown promising potential in various therapeutic applications, including drug discovery and development. Recent studies have focused on its synthesis, structural modifications, and biological activities, aiming to exploit its pharmacological properties for novel treatments.

One of the key areas of research involves the synthesis and optimization of 2-(Bromomethyl)-6-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving bromination and methoxylation, followed by trifluoromethoxylation, to achieve the desired product. The optimized method not only enhances the compound's accessibility but also paves the way for further derivatization.

In terms of biological activity, recent investigations have highlighted the compound's role as a versatile intermediate in the development of kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 2-(Bromomethyl)-6-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine exhibit potent inhibitory effects against specific tyrosine kinases implicated in cancer progression. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, suggesting its potential as a scaffold for anticancer drug design.

Furthermore, the compound's unique chemical properties have been explored in the context of radiopharmaceuticals. A research team at the University of California, San Francisco, reported in Nuclear Medicine and Biology (2023) that 2-(Bromomethyl)-6-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine can be radiolabeled with fluorine-18, making it a candidate for positron emission tomography (PET) imaging. This application could enable non-invasive visualization of disease biomarkers, offering new diagnostic tools for oncology and neurology.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles, with several patents filed in 2024 for novel formulations and delivery systems.

In conclusion, 2-(Bromomethyl)-6-hydroxy-3-methoxy-4-(trifluoromethoxy)pyridine (CAS: 1806732-31-9) represents a promising scaffold in chemical biology and drug discovery. Its diverse applications—from kinase inhibitors to radiopharmaceuticals—underscore its versatility and potential impact on modern medicine. Continued research and development are expected to unlock new therapeutic avenues, solidifying its role in the pharmaceutical industry.